Cas no 83221-68-5 (Trilithium 6-((2,4-diaminophenyl)azo)-3-((4-((4-((7-((2,4-diaminophenyl)azo)-1-hydroxy-3-sulphonato-2-naphthyl)azo)phenyl)amino)-3-sulphonatophenyl)azo)-4-hydroxynaphthalene-2-sulphonate)

• Product name: Trilithium 6-((2,4-diaminophenyl)azo)-3-((4-((4-((7-((2,4-diaminophenyl)azo)-1-hydroxy-3-sulphonato-2-naphthyl)azo)phenyl)amino)-3-sulphonatophenyl)azo)-4-hydroxynaphthalene-2-sulphonate
• CAS No: 83221-68-5
• MF: C₅₆H₄₄N₂₁O₁₁S₃-₃^.₃[Li+]
• MW: 1304.10066
• CID: 731621
• PubChem ID: 44154125

Trilithium 6-((2,4-diaminophenyl)azo)-3-((4-((4-((7-((2,4-diaminophenyl)azo)-1-hydroxy-3-sulphonato-2-naphthyl)azo)phenyl)amino)-3-sulphonatophenyl)azo)-4-hydroxynaphthalene-2-sulphonate Chemical and Physical Properties

Names and Identifiers

• Trilithium 6-((2,4-diaminophenyl)azo)-3-((4-((4-((7-((2,4-diaminophenyl)azo)-1-hydroxy-3-sulphonato-2-naphthyl)azo)phenyl)amino)-3-sulphonatophenyl)azo)-4-hydroxynaphthalene-2-sulphonate
• trilithium 6-[(2,4-diaminophenyl)azo]-3-[[4-[[4-[[7-[(2,4-diaminophenyl)azo]-1-hydroxy-3-sulphonato-2-naphthyl]azo]phenyl]amino]-3-sulphonatophenyl]azo]-4-hydroxynaphthalene-2-sulphonate
• 83221-68-5
• EINECS 280-247-0
• 2-Naphthalenesulfonic acid, 6-((2,4-diaminophenyl)azo)-3-((4-((4-((7-((2,4-diaminophenyl)azo)-1-hydroxy-3-sulfo-2-naphthalenyl)azo)phenyl)amino)-3-sulfophenyl)azo)-4-hydroxy-, trilithium salt

• Inchi： InChI=1S/C56H47N21O11S3.3Li/c57-27-2-13-41(37(61)20-27)69-67-33-6-1-26-19-48(90(83,84)85)52(54(78)36(26)24-33)76-66-32-9-7-31(8-10-32)65-45-17-11-34(25-47(45)89(80,81)82)68-73-46-18-12-35-49(51(46)75-71-43-15-4-29(59)22-39(43)63)56(91(86,87)88)55(79)53(77-72-44-16-5-30(60)23-40(44)64)50(35)74-70-42-14-3-28(58)21-38(42)62;;;/h1-25,65,78-79H,57-64H2,(H,80,81,82)(H,83,84,85)(H,86,87,88);;;/q;3*+1/p-3
• InChI Key： NCPIAAYXKACKIS-UHFFFAOYSA-K
• SMILES： [Li+].[Li+].[Li+].C1=CC(=CC=C1NC2=C(C=C(C=C2)N=NC3=C(C4=C(C=C3)C(=C(C(=C4S(=O)(=O)[O-])O)N=NC5=C(C=C(C=C5)N)N)N=NC6=C(C=C(C=C6)N)N)N=NC7=C(C=C(C=C7)N)N)S(=O)(=O)[O-])N=NC8=C(C=C9C=CC(=CC9=C8O)N=NC1=C(C=C(C=C1)N)N)S(=O)(=O)[O-]

Computed Properties

• Exact Mass: 1035.198648
• Monoisotopic Mass: 1035.198648
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 74
• Rotatable Bond Count: 10
• Complexity: 2480
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 445